Cas no 941882-66-2 (3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide)

• Product Name: 3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• CAS No: 941882-66-2
• MF: C₂₁H₂₆N₂O₅S
• MW: 418.506544589996
• CID: 5498638
• PubChem ID: 7657952
• Update Time: 2025-06-14

3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-diethoxy-N-(1-methylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)benzamide
• VU0497613-1
• F2770-0204
• 3,4-diethoxy-N-(1-(methylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• 941882-66-2
• AKOS024679394
• 3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

• InChI Key： ODWWEFLMPCSRLP-UHFFFAOYSA-N
• SMILES： S(C)(N1C2C=CC(=CC=2CCC1)NC(C1C=CC(=C(C=1)OCC)OCC)=O)(=O)=O

Computed Properties

• Exact Mass: 418.15624311g/mol
• Monoisotopic Mass: 418.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide

Comprehensive Overview of 3,4-Diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941882-66-2)

3,4-Diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide (CAS No. 941882-66-2) is a synthetic organic compound with a complex molecular structure, featuring a tetrahydroquinoline core linked to a benzamide moiety via a sulfonyl bridge. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. The presence of diethoxy and methanesulfonyl functional groups enhances its versatility, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for sulfonamide derivatives and tetrahydroquinoline-based compounds has surged, driven by their roles in targeting various biological pathways. Researchers are particularly interested in CAS No. 941882-66-2 for its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in precision medicine and personalized therapeutics. The compound's unique structure also makes it a candidate for studying enzyme inhibition and signal transduction mechanisms, topics frequently searched in academic and industrial databases.

The synthesis of 3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide involves multi-step organic reactions, including amidation, sulfonylation, and etherification. These processes require careful optimization to achieve high yields and purity, a common challenge discussed in forums and research papers. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring compliance with regulatory standards for pharmaceutical intermediates.

From an industrial perspective, CAS No. 941882-66-2 is often explored for its scalability and cost-efficiency in large-scale production. Companies specializing in custom synthesis and contract research frequently highlight such compounds in their portfolios, catering to clients in oncology, neurology, and immunology. The growing interest in small-molecule therapeutics further underscores the relevance of this chemical entity in modern drug development pipelines.

Environmental and safety considerations are also critical when handling 3,4-diethoxy-N-(1-methanesulfonyl-1,2,3,4-tetrahydroquinolin-6-yl)benzamide. While it is not classified as hazardous, proper storage conditions (e.g., controlled temperature and moisture levels) are recommended to maintain stability. This aligns with the broader industry focus on green chemistry and sustainable synthesis, topics frequently queried by professionals seeking eco-friendly alternatives.

In summary, CAS No. 941882-66-2 represents a promising scaffold for medicinal chemistry, with its tetrahydroquinoline and benzamide features offering diverse pharmacological opportunities. Its relevance to cutting-edge research areas like targeted therapy and drug repurposing ensures continued interest from both academia and industry. As scientific advancements progress, this compound may emerge as a key player in addressing unmet medical needs.